Cas no 1391053-63-6 (Ezetimibe Open-Ring Acid)

Ezetimibe Open-Ring Acid Properties

Names and Identifiers

• (2R,5S)-5-(4-Fluorophenyl)-2-[(S)-[(4-fluorophenyl)amino](4-hydroxyphenyl)methyl]-5-hydroxypentanoic acid
• Ezetimibe Azetidinone Ring-opened Impurity
• (2R,5S)-5-(4-Fluorophenyl)-2-((S)-((4-fluorophenyl)amino)(4-hydroxyphenyl)methyl)-5-hydroxypentanoic acid
• (2R,5S)-2-[(S)-(4-fluoroanilino)-(4-hydroxyphenyl)methyl]-5-(4-fluorophenyl)-5-hydroxypentanoic acid
• Rel-(2R,5S)-5-(4-fluorophenyl)-2-((S)-((4-fluorophenyl)amino)(4-hydroxyphenyl)methyl)-5-hydroxypentanoic acid
• 4DK4W585N6
• Benzenepentanoic acid, 4-fluoro-alpha-[(S)-[(4-fluorophenyl)amino](4-hydroxyphenyl)methyl]-delta-hydroxy-, (alphaR,deltaS)-
• Ezetimibe Azetidinone Ring opened impurity
• (alphaR,deltaS)-4-Fluoro-alpha-[(S)-[(4-fluorophenyl)amino](4-hydroxyphenyl)methyl]-delta-hydroxybenzenepentanoic acid
• 1618657-29-6
• (2R,5S)-2-[(S)-(4-Fluorophenylamino)(4-hydroxyphenyl)methyl]-5-(4-fluorophenyl)-5-hydroxyvaleric acid
• (2R,5S)-5-(4-Fluorophenyl)-2-[(S)-[(4-fluorophenyl)amino](4-hydroxyphenyl)methyl]-5-hydroxypentanic acid
• 1391053-63-6
• +Expand

• InChIKey： XGNDFEVQHMNNOJ-XPWALMASSA-N
• Inchi： 1S/C24H23F2NO4/c25-17-5-1-15(2-6-17)22(29)14-13-21(24(30)31)23(16-3-11-20(28)12-4-16)27-19-9-7-18(26)8-10-19/h1-12,21-23,27-29H,13-14H2,(H,30,31)/t21-,22+,23-/m1/s1
• SMILES： FC1C=CC(=CC=1)[C@H](CC[C@@H](C(=O)O)[C@@H](C1C=CC(=CC=1)O)NC1C=CC(=CC=1)F)O

Computed Properties

• Exact Mass: 427.159515g/mol
• Surface Charge: 0
• XLogP3: 4.9
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 9
• Monoisotopic Mass: 427.159515g/mol
• Monoisotopic Mass: 427.159515g/mol
• Topological Polar Surface Area: 89.8Ų
• Heavy Atom Count: 31
• Complexity: 542
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Solubility: Insuluble (4.3E-3 g/L) (25 ºC),
• Density: 1.362±0.06 g/cm3 (20 ºC 760 Torr),